Cas no 38717-92-9 (1H-Indene-1,3(2H)-dione, 5-chloro-2-(1-oxopropyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione, 5-chloro-2-(1-oxopropyl)-
• CAS No: 38717-92-9
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 1491154
• Update Time: 2024-08-23

1H-Indene-1,3(2H)-dione, 5-chloro-2-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 5-chloro-2-(1-oxopropyl)-

• Inchi： 1S/C12H9ClO3/c1-2-9(14)10-11(15)7-4-3-6(13)5-8(7)12(10)16/h3-5,10H,2H2,1H3
• InChI Key： YJGUIKJLEDIYAK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Cl)C=C2)C(=O)C1C(=O)CC

Computed Properties

• Exact Mass: 236.02407

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 422.6±45.0 °C(Predicted)
• PSA: 51.21
• pka: 2.96±0.20(Predicted)